Cas no 739328-82-6 (2-(4-methylphenyl)morpholine)

• Product Name: 2-(4-methylphenyl)morpholine
• CAS No: 739328-82-6
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD09788582
• CID: 1763719
• PubChem ID: 4597388
• Update Time: 2025-11-02

2-(4-methylphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)morpholine
• AC1NESMC
• SureCN366065
• CTK6B8244
• AR1115
• AG-A-31469
• F2189-0974
• 2-(4-methylphenyl)-morpholine
• AKOS009157627
• EN300-239555
• SCHEMBL366065
• 51070-68-9
• XGHVNCBSWLLQCP-UHFFFAOYSA-N
• 2-(4-methylphenyl)morpholine, AldrichCPR
• MFCD09788582
• DTXSID60404707
• 739328-82-6
• AS-45029

• MDL： MFCD09788582
• Inchi： 1S/C11H15NO/c1-9-2-4-10(5-3-9)11-8-12-6-7-13-11/h2-5,11-12H,6-8H2,1H3
• InChI Key： XGHVNCBSWLLQCP-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: Solid

2-(4-methylphenyl)morpholine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-(4-methylphenyl)morpholine

Exploring the Versatile Applications of 2-(4-Methylphenyl)morpholine (CAS No. 739328-82-6) in Modern Chemistry

In the dynamic world of chemical innovation, 2-(4-methylphenyl)morpholine (CAS No. 739328-82-6) has emerged as a compound of significant interest. This morpholine derivative combines the structural features of an aromatic ring with a heterocyclic amine, making it a valuable intermediate in pharmaceutical and material science applications. Researchers and industry professionals are increasingly exploring its potential due to its unique chemical properties and versatility.

The molecular structure of 2-(4-methylphenyl)morpholine features a morpholine ring attached to a 4-methylphenyl group, creating a balanced combination of lipophilic and hydrophilic characteristics. This property makes it particularly useful in drug design, where solubility and membrane permeability are crucial factors. Recent studies have highlighted its role as a building block for pharmaceutical intermediates, especially in the development of central nervous system (CNS) targeting compounds.

One of the most exciting applications of 739328-82-6 is in the field of medicinal chemistry. The compound serves as a precursor for various bioactive molecules, particularly those targeting neurological pathways. Its structural similarity to known pharmacophores has led to investigations into its potential for treating neurological disorders, a topic of growing interest in the medical community. The 4-methylphenyl substitution appears to enhance the compound's ability to cross the blood-brain barrier, making it particularly valuable for CNS drug development.

Beyond pharmaceuticals, 2-(4-methylphenyl)morpholine finds applications in material science and catalysis. The electron-rich morpholine ring can coordinate with various metal centers, making it useful in catalytic systems. Recent patents have disclosed its use in polymerization catalysts and as a ligand in transition metal complexes. These applications align with current industry trends toward more efficient and sustainable catalytic processes.

The synthesis of 739328-82-6 typically involves the reaction of 4-methylphenol derivatives with morpholine precursors under controlled conditions. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the chemical industry's growing emphasis on green chemistry principles. Process optimization for this compound remains an active area of research, with several academic and industrial groups publishing improved synthetic routes.

From a commercial perspective, the demand for 2-(4-methylphenyl)morpholine has been steadily increasing. Market analysis reports indicate growing interest from both pharmaceutical and specialty chemical manufacturers. The compound's CAS number 739328-82-6 has become a frequently searched term in chemical databases, reflecting its rising importance in research and development. Suppliers are responding to this demand by offering the material in various quantities and purity grades to meet diverse application needs.

Quality control for 739328-82-6 involves rigorous analytical testing, typically including HPLC, GC-MS, and NMR spectroscopy. The compound's purity is particularly important for pharmaceutical applications, where even minor impurities can affect biological activity. Current good manufacturing practices (cGMP) standards are increasingly being applied to the production of this and similar fine chemicals, ensuring consistent quality for end users.

Safety considerations for handling 2-(4-methylphenyl)morpholine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. Material safety data sheets (MSDS) provide detailed handling instructions, and proper ventilation should be maintained during use.

The future outlook for 739328-82-6 appears promising, with several patent applications suggesting novel uses for this compound. Its structural flexibility allows for various modifications, making it a versatile scaffold for drug discovery programs. Additionally, the growing interest in heterocyclic compounds for material applications suggests expanding opportunities beyond traditional pharmaceutical uses.

For researchers considering working with 2-(4-methylphenyl)morpholine, several key resources are available. The compound's entry in major chemical databases provides fundamental physical and chemical data, while recent literature offers insights into its various applications. As with any specialized chemical, establishing reliable supply chains and understanding proper storage conditions (typically cool, dry environments) are essential for successful utilization in research or production settings.

In conclusion, 2-(4-methylphenyl)morpholine (CAS No. 739328-82-6) represents an important building block in modern chemical research and industrial applications. Its unique combination of structural features enables diverse applications ranging from pharmaceutical development to advanced material synthesis. As research continues to uncover new potential uses, this compound is likely to maintain its position as a valuable tool for chemists and material scientists worldwide.